2-Chloro-6-methylsulfanylmethyl-phenylamine

• CAS No.: 34774-88-4
• Molecular Formula: C8H10ClNS
• Molecular Weight: 187.69 g/mol
• IUPAC Name: 2-chloro-6-(methylsulfanylmethyl)aniline
• InChI: InChI=1S/C8H10ClNS/c1-11-5-6-3-2-4-7(9)8(6)10/h2-4H,5,10H2,1H3
• InChI Key: NQURKOQGRQARCN-UHFFFAOYSA-N
• Canonical SMILES: CSCC1=C(C(=CC=C1)Cl)N

Description

2-Chloro-6-methylsulfanylmethyl-phenylamine is a useful research compound. Its molecular formula is C8H10ClNS and its molecular weight is 187.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Chloro-phenylamine (12.76 g, 0.1 mole) and dimethyl sulfide (10 ml) were dissolved in dichloroethane (200 ml) and cooled in an ice-acetone-salt bath under a nitrogen atmosphere. N-chlorosuccinimide (14.70 g, 0.11 mole) dissolved in dichloroethane (300 ml) was slowly added via addition funnel over about 20-30 minutes. After stirring an hour beyond addition while allowing the reaction to reach room temperature, triethyl amine (30 ml) was added and the mixture was brought to reflux for 1 h and 20 minutes. The reaction was monitored by tlc (15:85 EtOAc:hexane on silica gel) which showed a single less polar product. The mixture was cooled and evaporated to dryness. The residue was taken up in methylene chloride, dry packed on silica gel, and placed onto a column of flash silica gel. The product was eluted from the column with 1:9 ethyl acetate:hexane to give 15.4 g of a homogeneous oil (82%), 2-chloro-6-methylsulfanylmethyl-phenylamine.